Cas no 863500-78-1 (7-{(4-chlorophenyl)methylsulfanyl}-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 7-{(4-chlorophenyl)methylsulfanyl}-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 863500-78-1
• MF: C₁₈H₁₄ClN₅OS
• MW: 383.854660511017
• CID: 6030463
• PubChem ID: 7118995
• Update Time: 2025-05-27

7-{(4-chlorophenyl)methylsulfanyl}-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-{(4-chlorophenyl)methylsulfanyl}-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidine
• 3H-1,2,3-Triazolo[4,5-d]pyrimidine, 7-[[(4-chlorophenyl)methyl]thio]-3-(4-methoxyphenyl)-
• F0682-1196
• 7-[(4-chlorophenyl)methylsulfanyl]-3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidine
• 863500-78-1
• 7-((4-chlorobenzyl)thio)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• AKOS024596689
• 7-{[(4-chlorophenyl)methyl]sulfanyl}-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• Inchi： 1S/C18H14ClN5OS/c1-25-15-8-6-14(7-9-15)24-17-16(22-23-24)18(21-11-20-17)26-10-12-2-4-13(19)5-3-12/h2-9,11H,10H2,1H3
• InChI Key： JAEBIHKBVUNPPR-UHFFFAOYSA-N
• SMILES： C1=NC(SCC2=CC=C(Cl)C=C2)=C2N=NN(C3=CC=C(OC)C=C3)C2=N1

Computed Properties

• Exact Mass: 383.0607590g/mol
• Monoisotopic Mass: 383.0607590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 91Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 581.9±60.0 °C(Predicted)
• pka: 1.27±0.30(Predicted)

Additional information on 7-{(4-chlorophenyl)methylsulfanyl}-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidine

Recent Advances in the Study of 7-{(4-chlorophenyl)methylsulfanyl}-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidine (CAS: 863500-78-1)

The compound 7-{(4-chlorophenyl)methylsulfanyl}-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidine (CAS: 863500-78-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanism of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase enzymes, which are critical targets in the treatment of various cancers and inflammatory diseases. The presence of the 4-chlorophenyl and 4-methoxyphenyl groups in its structure contributes to its high binding affinity and selectivity towards these enzymes. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between the compound and its target proteins, providing valuable insights for further drug optimization.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant anti-proliferative effects against several cancer cell lines, including breast, lung, and colorectal cancers. Additionally, its low toxicity profile in normal cells suggests a favorable therapeutic window, making it a potential candidate for preclinical development. Further pharmacokinetic studies are underway to assess its bioavailability and metabolic stability, which are crucial for its transition into clinical trials.

The synthesis of 7-{(4-chlorophenyl)methylsulfanyl}-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidine has also been optimized in recent years, with researchers developing more efficient and scalable routes. These advancements have reduced production costs and improved yields, facilitating its availability for further research and potential commercialization. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with enhanced efficacy and reduced side effects.

In conclusion, the compound 7-{(4-chlorophenyl)methylsulfanyl}-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidine (CAS: 863500-78-1) represents a promising scaffold for the development of novel therapeutics. Its unique chemical properties and biological activities warrant continued investigation, with the potential to address unmet medical needs in oncology and beyond. Future research should focus on elucidating its full spectrum of biological targets and exploring its combination with other therapeutic agents to maximize clinical benefits.